(3S,4R)-1-Benzyl-3-methyl-N-phenylpiperidin-4-amine

• IUPAC Name: (3S,4R)-1-benzyl-3-methyl-N-phenylpiperidin-4-amine
• InChI: InChI=1S/C19H24N2/c1-16-14-21(15-17-8-4-2-5-9-17)13-12-19(16)20-18-10-6-3-7-11-18/h2-11,16,19-20H,12-15H2,1H3/t16-,19+/m0/s1
• InChI Key: RKSYCUHHJHUZQX-QFBILLFUSA-N
• Canonical SMILES: CC1CN(CCC1NC2=CC=CC=C2)CC3=CC=CC=C3
• Isomeric SMILES: C[C@H]1CN(CC[C@H]1NC2=CC=CC=C2)CC3=CC=CC=C3
• Molecular Formula: C19H24N2
• DSSTOX Substance ID: DTXSID50563514
• Molecular Weight: 280.4 g/mol
• CAS No.: 79278-34-5

Description

(3S,4R)-1-Benzyl-3-methyl-N-phenylpiperidin-4-amine is a chiral piperidine derivative with significant interest in medicinal chemistry. This compound is characterized by its unique stereochemistry, which contributes to its distinct biological and chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3S,4R)-1-Benzyl-3-methyl-N-phenylpiperidin-4-amine typically involves the use of chiral starting materials or chiral catalysts to ensure the desired stereochemistry. One common method involves the use of a chiral auxiliary to direct the stereoselective formation of the piperidine ring. The reaction conditions often include the use of solvents such as dichloromethane or tetrahydrofuran, and the reactions are typically carried out at low temperatures to maintain stereochemical integrity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and automated systems to control reaction parameters precisely. The use of green chemistry principles, such as solvent recycling and waste minimization, is also common in industrial settings.

Chemical Reactions Analysis

Types of Reactions

(3S,4R)-1-Benzyl-3-methyl-N-phenylpiperidin-4-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding N-oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, such as amines or alcohols.

Substitution: Nucleophilic or electrophilic substitution reactions can introduce different functional groups onto the piperidine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides are used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxides, while reduction can produce secondary or tertiary amines.

Scientific Research Applications

(3S,4R)-1-Benzyl-3-methyl-N-phenylpiperidin-4-amine has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: It is investigated for its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: The compound is used in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of (3S,4R)-1-Benzyl-3-methyl-N-phenylpiperidin-4-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

(3R,4S)-1-Benzyl-3-methyl-N-phenylpiperidin-4-amine: This stereoisomer has different biological and chemical properties due to its distinct stereochemistry.

(3S,4R)-3-Methoxy-4-methylaminopyrrolidine: Another chiral piperidine derivative with similar structural features but different functional groups.

Uniqueness

(3S,4R)-1-Benzyl-3-methyl-N-phenylpiperidin-4-amine is unique due to its specific stereochemistry, which influences its interaction with biological targets and its overall chemical reactivity. This makes it a valuable compound for research and development in various scientific fields.